Cas no 1804439-80-2 (2-Iodo-4-(trifluoromethyl)pyridine-6-carbonyl chloride)

• Product Name: 2-Iodo-4-(trifluoromethyl)pyridine-6-carbonyl chloride
• CAS No: 1804439-80-2
• MF: C₇H₂ClF₃INO
• MW: 335.449563503265
• CID: 4907033
• Update Time: 2025-05-20

2-Iodo-4-(trifluoromethyl)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-(trifluoromethyl)pyridine-6-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO/c8-6(14)4-1-3(7(9,10)11)2-5(12)13-4/h1-2H
• InChI Key： ZVINKQCOSMDVLQ-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=CC(C(=O)Cl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 2-Iodo-4-(trifluoromethyl)pyridine-6-carbonyl chloride

Comprehensive Overview of 2-Iodo-4-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1804439-80-2)

2-Iodo-4-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1804439-80-2) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an iodo substituent and a trifluoromethyl group, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, catalysis, and material science. The growing demand for fluorinated compounds and halogenated pyridines in modern chemistry further underscores its importance.

The compound’s carbonyl chloride functional group enhances its reactivity, enabling efficient coupling reactions in cross-coupling and amide bond formation. This property aligns with current trends in green chemistry, where researchers seek sustainable methods to reduce waste and improve yields. As the pharmaceutical industry shifts toward targeted therapies and precision medicine, intermediates like 2-Iodo-4-(trifluoromethyl)pyridine-6-carbonyl chloride play a pivotal role in developing novel small-molecule inhibitors and bioconjugates.

In agrochemical applications, this compound is explored for its potential in designing crop protection agents and pesticides. The trifluoromethyl moiety is particularly sought after for its ability to enhance the bioavailability and metabolic stability of active ingredients. With increasing global focus on sustainable agriculture, the demand for innovative chemical building blocks like CAS No. 1804439-80-2 is expected to rise.

From a synthetic perspective, 2-Iodo-4-(trifluoromethyl)pyridine-6-carbonyl chloride is often discussed in the context of heterocyclic chemistry and organofluorine chemistry. Its versatility allows for modifications at multiple sites, making it a favorite among chemists working on structure-activity relationship (SAR) studies. Recent publications highlight its use in metal-catalyzed reactions, such as Sonogashira and Suzuki-Miyaura couplings, which are critical for constructing complex molecular architectures.

The compound’s stability under various conditions and compatibility with diverse reagents make it a reliable choice for high-throughput screening and combinatorial chemistry. As the scientific community continues to explore AI-driven drug design and computational chemistry, intermediates like CAS No. 1804439-80-2 gain traction for their predictable reactivity and scalability. This aligns with the broader trend of integrating machine learning into chemical synthesis to accelerate discovery.

In summary, 2-Iodo-4-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1804439-80-2) is a cornerstone in modern synthetic chemistry, bridging gaps between pharmaceutical innovation, agrochemical development, and advanced material science. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued relevance in scientific and industrial settings.